Cas no 1550719-78-2 (2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE)

• Product Name: 2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE
• CAS No: 1550719-78-2
• MF: C₉H₁₂FN
• MW: 153.196685791016
• MDL: MFCD24520311
• CID: 5180868
• PubChem ID: 83815394
• Update Time: 2025-06-15

2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE

• MDL： MFCD24520311
• Inchi： 1S/C9H12FN/c1-7-3-2-4-8(5-7)9(11)6-10/h2-5,9H,6,11H2,1H3
• InChI Key： MVGSBIVOCKBMHF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1)(N)CF

Additional information on 2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE

Introduction to 2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE (CAS No. 1550719-78-2)

2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE, also known by its CAS number 1550719-78-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorine atom and a 3-methylphenyl group, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE is C₉H₁₁F·HCl, and it has a molecular weight of approximately 166.64 g/mol. The compound's structure consists of an ethylamine backbone with a fluorine-substituted benzene ring and a methyl group at the para position. This specific arrangement of functional groups imparts unique properties to the molecule, such as enhanced lipophilicity and altered pharmacokinetic profiles compared to its non-fluorinated analogs.

In recent years, the interest in 2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE has been driven by its potential as a lead compound for the development of novel therapeutic agents. Research has shown that fluorine substitution can significantly impact the biological activity and metabolic stability of organic molecules, making it an attractive modification for drug design. For instance, studies have demonstrated that fluorine atoms can enhance the binding affinity of ligands to their target receptors, improve the solubility of poorly soluble drugs, and reduce the likelihood of metabolic degradation.

One of the key areas where 2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE has shown promise is in the treatment of neurological disorders. Preclinical studies have indicated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making them important targets for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential therapeutic applications, 2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE has also been studied for its use as a research tool in neuroscience. Its ability to selectively interact with specific receptor subtypes allows researchers to gain insights into the mechanisms underlying various neurological processes. For example, studies using this compound have helped elucidate the role of serotonin 5-HT_2A receptors in modulating cognitive function and emotional behavior.

The synthesis of 2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 3-methylbenzyl chloride with fluoroacetic acid followed by reduction to form the desired amine. The choice of synthetic methods can significantly influence the yield and purity of the final product, making it essential to optimize reaction conditions for large-scale production.

In terms of safety and handling, it is important to note that while 2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE is not classified as a hazardous material or controlled substance, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

The future prospects for 2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE are promising. Ongoing research is focused on further elucidating its pharmacological properties and exploring its potential as a lead compound for drug development. Additionally, efforts are being made to develop more efficient synthetic routes to increase its availability for both research and clinical applications.

In conclusion, 2-FLUORO-1-(3-METHYLPHENYL)ETHAN-1-AMINE (CAS No. 1550719-78-2) represents an important molecule in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential therapeutic applications. As research continues to advance, it is likely that this compound will play an increasingly significant role in the development of new treatments for various diseases and disorders.